Cas no 884483-38-9 (17beta-Hydroxy-androstano[3,2-c]isoxazole)
17beta-Hydroxy-androstano[3,2-c]isoxazole Chemical and Physical Properties
Names and Identifiers
-
- 17β-Hydroxy-androstano[3,2-c]isoxazole
- 17.beta.-Hydroxy-androstano[3,2-c]isoxazole
- eMolecules ID: 64090095
- Androstano[3,2-c]isoxazol-17-ol, (5α,17β)-
- 17beta-Hydroxy-androstano[3,2-c]isoxazole
- PD017250
- (1S,2S,10S,13R,14S,17S,18S)-2,18-dimethyl-6-oxa-7-azapentacyclo[11.7.0.02,10.04,8.014,18]icosa-4,7-dien-17-ol
- 884483-38-9
- CHEBI:183421
- Androstano[3,2-c]isoxazol-17-ol, (5alpha,17beta)-
- Isofurazadrol
- REJ8GUQ668
- (5alpha,17beta)-androstano[3,2-c]isoxazol-17-ol
- DTXSID501344729
-
- Inchi: 1S/C20H29NO2/c1-19-8-7-16-14(15(19)5-6-18(19)22)4-3-13-9-17-12(11-23-21-17)10-20(13,16)2/h11,13-16,18,22H,3-10H2,1-2H3/t13-,14-,15-,16-,18-,19-,20-/m0/s1
- InChI Key: YYWMPTGXJBPRND-YNZDMMAESA-N
- SMILES: C[C@]12CC3=CON=C3C[C@]1([H])CC[C@@]1([H])[C@]3([H])CC[C@H](O)[C@@]3(C)CC[C@]21[H]
Computed Properties
- Exact Mass: 315.219829168g/mol
- Monoisotopic Mass: 315.219829168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 46.3Ų
17beta-Hydroxy-androstano[3,2-c]isoxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H912950-5mg |
17β-Hydroxy-androstano |
884483-38-9 | 98% | 5mg |
¥3,997.80 | 2022-01-14 | |
| Cooke Chemical | M8089647-5mg |
17β-Hydroxy-androstano |
884483-38-9 | 98% | 5mg |
RMB 3553.60 | 2025-02-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R124214-5mg |
17β-Hydroxy-androstano[3,2-c]isoxazole,98% |
884483-38-9 | 98% | 5mg |
¥4807 | 2023-09-07 |
17beta-Hydroxy-androstano[3,2-c]isoxazole Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
Additional information on 17beta-Hydroxy-androstano[3,2-c]isoxazole
Introduction to 17beta-Hydroxy-androstano[3,2-c]isoxazole (CAS No. 884483-38-9)
17beta-Hydroxy-androstano[3,2-c]isoxazole, a compound with the CAS number 884483-38-9, is a synthetic derivative of androstane that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique isoxazole ring structure, which imparts distinct biological properties and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to 17beta-Hydroxy-androstano[3,2-c]isoxazole.
Chemical Structure and Synthesis
The chemical structure of 17beta-Hydroxy-androstano[3,2-c]isoxazole is defined by its core androstane skeleton with an isoxazole ring fused at positions 3 and 2. The presence of the hydroxyl group at the 17-beta position further enhances its biological activity. The synthesis of this compound typically involves multi-step organic reactions, starting from readily available androstane derivatives. One common approach involves the condensation of an appropriate nitrile with a ketone in the presence of a base, followed by cyclization to form the isoxazole ring. Recent advancements in synthetic methodologies have focused on improving the efficiency and yield of these reactions, making the production of 17beta-Hydroxy-androstano[3,2-c]isoxazole more feasible for large-scale applications.
Biological Activities
17beta-Hydroxy-androstano[3,2-c]isoxazole exhibits a range of biological activities that have been extensively studied in both in vitro and in vivo models. One of its most notable properties is its anti-inflammatory activity. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases. Additionally, studies have demonstrated that 17beta-Hydroxy-androstano[3,2-c]isoxazole possesses antioxidant properties, which contribute to its protective effects against oxidative stress.
In the context of cancer research, 17beta-Hydroxy-androstano[3,2-c]isoxazole has shown potential as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines while exhibiting minimal toxicity to normal cells. The mechanism underlying this selective cytotoxicity is thought to involve the modulation of key signaling pathways such as p53 and Bcl-2.
Clinical Applications and Research Advancements
The therapeutic potential of 17beta-Hydroxy-androstano[3,2-c]isoxazole has been explored in several clinical trials. Early-phase trials have focused on evaluating its safety and efficacy in treating inflammatory conditions such as rheumatoid arthritis and Crohn's disease. Preliminary results have been encouraging, with patients showing significant improvements in disease symptoms and quality of life. However, further large-scale clinical trials are needed to confirm these findings and establish optimal dosing regimens.
In addition to its anti-inflammatory properties, recent research has also highlighted the potential of 17beta-Hydroxy-androstano[3,2-c]isoxazole in neurodegenerative diseases. Studies have shown that this compound can protect neurons from oxidative damage and reduce neuroinflammation, suggesting its potential as a neuroprotective agent. These findings have opened new avenues for investigating its use in conditions such as Alzheimer's disease and Parkinson's disease.
FUTURE DIRECTIONS AND CONCLUSIONS
The ongoing research on 17beta-Hydroxy-androstano[3,2-c]isoxazole (CAS No. 884483-38-9) continues to uncover new insights into its biological activities and therapeutic potential. As our understanding of this compound deepens, it is likely that more targeted applications will emerge across various medical fields. Future directions may include optimizing its chemical structure to enhance specific biological activities or developing novel delivery systems to improve bioavailability.
In conclusion, 17beta-Hydroxy-androstano[3,2-c]isoxazole (CAS No. 884483-38-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological profile make it an exciting area of research for medicinal chemists and pharmacologists alike.
884483-38-9 (17beta-Hydroxy-androstano[3,2-c]isoxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)